Cas no 72142-88-2 (Dimethyl-d6-cyanamide)

• Product Name: Dimethyl-d6-cyanamide
• CAS No: 72142-88-2
• Molecular Formula: C₃H₆N₂
• Molecular Weight: 70.09314
• CID: 549076
• PubChem ID: 16212037

Dimethyl-d6-cyanamide Properties

Names and Identifiers

• Cyanamide,di(methyl-d3)- (9CI)
• Dimethyl-d6-cyanamide
• bis(trideuteriomethyl)cyanamide
• DIMETHYL CYANAMIDE, [D6]
• Dimethyl-d6-cyanamide, 99 atom % D
• 72142-88-2
• DTXSID00583540
• Dimethyl-d6-cyanamide,99 atom % d
• Bis[(~2~H_3_)methyl]cyanamide

• InChIKey： OAGOUCJGXNLJNL-WFGJKAKNSA-N
• Inchi： InChI=1S/C3H6N2/c1-5(2)3-4/h1-2H3/i1D3,2D3
• SMILES： [2H]C([2H])([2H])N(C#N)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 76.090758676g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 76.090758676g/mol
• Heavy Atom Count: 5
• Complexity: 56.5
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Refractive Index: n20/D 1.4076(lit.)
• Boiling Point: 163.5±0.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 2.1±0.3 mmHg at 25°C
• Flash Point: 137 °F
• Solubility: DMSO, Methanol
• Density: 0.941 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds